Cas no 2137734-45-1 (1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid)
2137734-45-1 structure
Product Name:1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
CAS No:2137734-45-1
MF:C11H9N3O3
MW:231.207462072372
CID:5601250
PubChem ID:165897632
Update Time:2023-08-23
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-731550
- 1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
- 2137734-45-1
-
- Inchi: 1S/C11H9N3O3/c1-7-4-9(11(16)17)13-14(7)10-3-2-8(6-15)5-12-10/h2-6H,1H3,(H,16,17)
- InChI Key: OBNJFVZKVTXTBV-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C)N(C2C=CC(C=O)=CN=2)N=1)=O
Computed Properties
- Exact Mass: 231.06439116g/mol
- Monoisotopic Mass: 231.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 85.1Ų
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-731550-0.05g |
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid |
2137734-45-1 | 95.0% | 0.05g |
$612.0 | 2025-03-11 | |
| Enamine | EN300-731550-0.1g |
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid |
2137734-45-1 | 95.0% | 0.1g |
$640.0 | 2025-03-11 | |
| Enamine | EN300-731550-0.25g |
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid |
2137734-45-1 | 95.0% | 0.25g |
$670.0 | 2025-03-11 | |
| Enamine | EN300-731550-0.5g |
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid |
2137734-45-1 | 95.0% | 0.5g |
$699.0 | 2025-03-11 | |
| Enamine | EN300-731550-1.0g |
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid |
2137734-45-1 | 95.0% | 1.0g |
$728.0 | 2025-03-11 | |
| Enamine | EN300-731550-2.5g |
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid |
2137734-45-1 | 95.0% | 2.5g |
$1428.0 | 2025-03-11 | |
| Enamine | EN300-731550-5.0g |
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid |
2137734-45-1 | 95.0% | 5.0g |
$2110.0 | 2025-03-11 | |
| Enamine | EN300-731550-10.0g |
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid |
2137734-45-1 | 95.0% | 10.0g |
$3131.0 | 2025-03-11 |
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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